Cas no 864759-66-0 (Piperazine,1-[(2-methoxyphenyl)sulfonyl]-4-(phenylmethyl)-, hydrochloride (1:1))

• Product Name: Piperazine,1-[(2-methoxyphenyl)sulfonyl]-4-(phenylmethyl)-, hydrochloride (1:1)
• CAS No: 864759-66-0
• MF: C₁₈H₂₃ClN₂O₃S
• MW: 382.904822587967
• CID: 718747
• PubChem ID: 17999140
• Update Time: 2025-05-20

Piperazine,1-[(2-methoxyphenyl)sulfonyl]-4-(phenylmethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-[(2-methoxyphenyl)sulfonyl]-4-(phenylmethyl)-, hydrochloride (1:1)
• 1-BENZYL-4-(2-METHOXY-BENZENESULFONYL)-PIPERAZINE HYDROCHLORIDE
• 1-benzyl-4-(2-methoxyphenyl)sulfonylpiperazine,hydrochloride
• I09-0762
• 1-Benzyl-4-(2-methoxyphenylsulfonyl)piperazine hydrochloride
• AKOS015897478
• 1-(2-methoxyphenyl)sulfonyl-4-(phenylmethyl)piperazine hydrochloride
• A841674
• 1-benzyl-4-(2-methoxyphenyl)sulfonylpiperazine;hydrochloride
• FT-0654665
• 1-Benzyl-4-(2-methoxybenzene-1-sulfonyl)piperazine--hydrogen chloride (1/1)
• DTXSID90592222
• 864759-66-0

• Inchi： 1S/C18H22N2O3S.ClH/c1-23-17-9-5-6-10-18(17)24(21,22)20-13-11-19(12-14-20)15-16-7-3-2-4-8-16;/h2-10H,11-15H2,1H3;1H
• InChI Key： OAWOGUSRZMRAEN-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC=CC=1OC)(N1CCN(CC2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 382.11200
• Monoisotopic Mass: 382.1117915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 477
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.23000
• LogP: 3.96030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on Piperazine,1-[(2-methoxyphenyl)sulfonyl]-4-(phenylmethyl)-, hydrochloride (1:1)

Piperazine,1-[(2-methoxyphenyl)sulfonyl]-4-(phenylmethyl)-, hydrochloride (1:1) (CAS No. 864759-66-0): A Comprehensive Overview

Piperazine,1-[(2-methoxyphenyl)sulfonyl]-4-(phenylmethyl)-, hydrochloride (1:1), identified by its CAS number 864759-66-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperazine class of chemicals, which are well-known for their diverse biological activities and applications in medicinal chemistry. The unique structural features of this molecule, particularly the presence of a sulfonyl group attached to a piperazine ring and a phenylmethyl substituent, contribute to its intriguing pharmacological properties.

The synthesis and characterization of Piperazine,1-[(2-methoxyphenyl)sulfonyl]-4-(phenylmethyl)-, hydrochloride (1:1) involve meticulous chemical processes that ensure high purity and yield. The hydrochloride salt form enhances the stability and solubility of the compound, making it more suitable for various applications in research and development. The presence of the 2-methoxyphenyl sulfonyl group is particularly noteworthy, as it introduces a potential site for interaction with biological targets, thereby influencing its pharmacological effects.

In recent years, there has been growing interest in exploring the therapeutic potential of piperazine derivatives. Studies have demonstrated that compounds with similar structural motifs exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticonvulsant properties. The specific arrangement of functional groups in Piperazine,1-[(2-methoxyphenyl)sulfonyl]-4-(phenylmethyl)-, hydrochloride (1:1) suggests that it may possess unique interactions with biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. The combination of a sulfonyl group and a phenylmethyl substituent can enhance binding affinity and selectivity towards specific enzymes or receptors. This property is particularly valuable in the development of targeted therapies where precise interaction with biological targets is crucial. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy, facilitating the design of more effective derivatives.

Moreover, the hydrochloride salt form of Piperazine,1-[(2-methoxyphenyl)sulfonyl]-4-(phenylmethyl)-, hydrochloride (1:1) offers several practical advantages in laboratory settings. Its enhanced solubility in water makes it easier to handle and purify compared to its free base form. This feature is particularly beneficial for in vitro studies where solubility can significantly impact experimental outcomes. Additionally, the stability provided by the hydrochloride salt ensures that the compound remains viable for extended periods under appropriate storage conditions.

The pharmacological profile of Piperazine,1-[(2-methoxyphenyl)sulfonyl]-4-(phenylmethyl)-, hydrochloride (1:1) is still being elucidated through ongoing research. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways. Such activity could make it a valuable tool for developing novel anti-inflammatory drugs. Furthermore, its structural similarity to known bioactive molecules suggests potential applications in other therapeutic areas as well.

In conclusion, Piperazine,1-[(2-methoxyphenyl)sulfonyl]-4-(phenylmethyl)-, hydrochloride (1:1) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structure and promising biological activities make it an attractive candidate for further investigation. As research continues to uncover new insights into its pharmacological properties, this compound is likely to play an important role in the development of innovative therapeutic strategies.